Cas no 56433-01-3 (2-(Bromomethyl)-1-chloro-3-nitrobenzene)

• Product Name: 2-(Bromomethyl)-1-chloro-3-nitrobenzene
• CAS No: 56433-01-3
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD00055408
• CID: 56956
• PubChem ID: 91858
• Update Time: 2025-05-26

2-(Bromomethyl)-1-chloro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-nitrobenzyl bromide
• 2-(Bromomethyl)-1-chloro-3-nitrobenzene
• MFCD00055408
• NIOSH/CY9039000
• TL 351
• MAIVNONTLACJOK-UHFFFAOYSA-N
• EN300-72961
• Toluene, alpha-bromo-2-chloro-6-nitro-
• Benzene, 2-(bromomethyl)-1-chloro-3-nitro-
• FT-0757431
• AKOS000369893
• 2-(bromomethyl)-1-chloranyl-3-nitro-benzene
• CY90390000
• A831046
• AM20080599
• 2-chloro-6-nitrobenzyl bromide
• DTXSID80204988
• 6-Chloro-2-nitrobenzylbromide
• EINECS 260-179-8
• SCHEMBL844236
• Benzene, 1-(bromomethyl)-2-chloro-6-nitro-
• AS-39158
• 56433-01-3
• alpha-bromo-2-chloro-6-nitrotoluene
• NS00033520
• Benzyl bromide, 2-chloro-6-nitro-
• AC-23851
• SY185684
• STL182766
• ALBB-031718

• MDL： MFCD00055408
• Inchi： 1S/C7H5BrClNO2/c8-4-5-6(9)2-1-3-7(5)10(11)12/h1-3H,4H2
• InChI Key： MAIVNONTLACJOK-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.91900
• Monoisotopic Mass: 248.91922 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 250.48
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.755
• Boiling Point: 295.6±25.0 °C at 760 mmHg
• Flash Point: 132.6±23.2 °C
• Refractive Index: 1.6110 (estimate)
• PSA: 45.82000
• LogP: 3.66630
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Bromomethyl)-1-chloro-3-nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(Bromomethyl)-1-chloro-3-nitrobenzene

Introduction to 2-(Bromomethyl)-1-chloro-3-nitrobenzene (CAS No. 56433-01-3)

2-(Bromomethyl)-1-chloro-3-nitrobenzene (CAS No. 56433-01-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique bromomethyl, chloro, and nitro functional groups, offers a wide range of applications in the development of new materials and pharmaceuticals. This article provides a comprehensive overview of the properties, synthesis, and potential applications of 2-(Bromomethyl)-1-chloro-3-nitrobenzene.

Chemical Structure and Properties

2-(Bromomethyl)-1-chloro-3-nitrobenzene is a substituted benzene derivative with a molecular formula of C₈H₅BrClNO₂. The presence of the bromomethyl group (-CH₂Br) and the nitro group (-NO₂) imparts unique reactivity and stability to the molecule. The chloro substituent (-Cl) further enhances its versatility in various chemical reactions. The compound is typically a pale yellow liquid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol.

The physical properties of 2-(Bromomethyl)-1-chloro-3-nitrobenzene, including its boiling point, melting point, and density, are crucial for its handling and storage. Recent studies have shown that the compound exhibits excellent thermal stability, making it suitable for use in high-temperature reactions without significant degradation.

Synthesis and Preparation

The synthesis of 2-(Bromomethyl)-1-chloro-3-nitrobenzene can be achieved through several well-documented methods. One common approach involves the bromination of 1-chloro-3-nitrobenzene followed by methylation. This process typically involves the use of bromine (Br₂) or N-bromosuccinimide (NBS) as the brominating agent and methyl iodide (CH₃I) or dimethyl sulfate (DMS) as the methylating agent. The reaction conditions, including temperature, solvent, and catalysts, are carefully controlled to ensure high yields and purity.

An alternative method involves the nitration of 1-chloro-2-(bromomethyl)benzene using a mixture of concentrated sulfuric acid (H₂SO₄) and nitric acid (HNO₃). This approach has been shown to be highly efficient and selective, yielding high-purity 2-(Bromomethyl)-1-chloro-3-nitrobenzene.

Analytical Techniques

The characterization of 2-(Bromomethyl)-1-chloro-3-nitrobenzene is essential for confirming its identity and purity. Various analytical techniques are employed for this purpose, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), infrared (IR) spectroscopy, and gas chromatography (GC). NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and elemental composition. IR spectroscopy is useful for identifying functional groups, and GC is employed for assessing purity and detecting impurities.

Potential Applications in Chemical Synthesis

2-(Bromomethyl)-1-chloro-3-nitrobenzene serves as an important intermediate in the synthesis of various organic compounds. Its bromomethyl group can undergo nucleophilic substitution reactions with a wide range of nucleophiles, such as amines, alcohols, and thiols. The chloro substituent can be replaced through nucleophilic aromatic substitution reactions, leading to the formation of diverse substituted benzene derivatives.

The nitro group in 2-(Bromomethyl)-1-chloro-3-nitrobenzene can be reduced to an amino group using hydrogenation or chemical reducing agents like iron powder in acidic media. This transformation opens up possibilities for further functionalization through coupling reactions with aryl halides or aldehydes.

Potential Applications in Pharmaceutical Research

In pharmaceutical research, 2-(Bromomethyl)-1-chloro-3-nitrobenzene has shown promise as a lead compound for drug discovery. Its unique combination of functional groups allows for the design and synthesis of novel bioactive molecules with potential therapeutic applications. Recent studies have explored its use in developing inhibitors for specific enzymes involved in disease pathways.

The bromomethyl group can be utilized to form covalent bonds with target proteins, enhancing the potency and selectivity of drug candidates. The chloro substituent can be modified to improve pharmacokinetic properties such as solubility and metabolic stability. The nitro group can be reduced to an amino group to introduce additional functionality for further optimization.

Safety Considerations and Handling Guidelines

Safety is paramount when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, general guidelines include wearing appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats. Work should be conducted in a well-ventilated area or fume hood to minimize exposure to vapors.

Note: It is important to follow all local regulations and guidelines for the storage and disposal of chemicals to ensure environmental safety.